Cas no 56270-15-6 (Methanamine, compd. with 1,3,5-trinitrobenzene (2:1))

Methanamine, compd. with 1,3,5-trinitrobenzene (2:1) structure
56270-15-6 structure
Product Name:Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
CAS No:56270-15-6
MF:C8H13N5O6
MW:275.218721151352
CID:349354
PubChem ID:71444764
Update Time:2025-04-19

Methanamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties

Names and Identifiers

    • Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
    • methanamine,1,3,5-trinitrobenzene
    • Methanamine--1,3,5-trinitrobenzene (2/1)
    • 56270-15-6
    • DTXSID00853518
    • Inchi: 1S/C6H3N3O6.2CH5N/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*1-2/h1-3H;2*2H2,1H3
    • InChI Key: JAEAKCNWPWUKIE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.NC.NC

Computed Properties

  • Exact Mass: 275.08669
  • Monoisotopic Mass: 275.08658315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • PSA: 181.46
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